Cas no 2227831-15-2 ((3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid)
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid
- EN300-1764949
- 2227831-15-2
-
- Inchi: 1S/C11H14O4/c1-7-8(9(12)6-11(13)14)4-3-5-10(7)15-2/h3-5,9,12H,6H2,1-2H3,(H,13,14)/t9-/m0/s1
- InChI Key: OJFMNMPZWXDMPO-VIFPVBQESA-N
- SMILES: O[C@@H](CC(=O)O)C1C=CC=C(C=1C)OC
Computed Properties
- Exact Mass: 210.08920892g/mol
- Monoisotopic Mass: 210.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 66.8Ų
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1764949-0.05g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 0.05g |
$1417.0 | 2023-09-20 | ||
| Enamine | EN300-1764949-0.1g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 0.1g |
$1484.0 | 2023-09-20 | ||
| Enamine | EN300-1764949-0.25g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 0.25g |
$1551.0 | 2023-09-20 | ||
| Enamine | EN300-1764949-0.5g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 0.5g |
$1619.0 | 2023-09-20 | ||
| Enamine | EN300-1764949-1.0g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 1g |
$1686.0 | 2023-06-03 | ||
| Enamine | EN300-1764949-2.5g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 2.5g |
$3304.0 | 2023-09-20 | ||
| Enamine | EN300-1764949-5.0g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 5g |
$4890.0 | 2023-06-03 | ||
| Enamine | EN300-1764949-10.0g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 10g |
$7250.0 | 2023-06-03 | ||
| Enamine | EN300-1764949-1g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 1g |
$1686.0 | 2023-09-20 | ||
| Enamine | EN300-1764949-5g |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid |
2227831-15-2 | 5g |
$4890.0 | 2023-09-20 |
(3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on (3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid
Comprehensive Overview of (3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid (CAS No. 2227831-15-2): Properties, Applications, and Research Insights
The compound (3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid, identified by its CAS number 2227831-15-2, is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a 3-hydroxypropanoic acid backbone and a 3-methoxy-2-methylphenyl substituent, make it a valuable intermediate in synthetic chemistry. This article delves into its molecular characteristics, synthesis pathways, and emerging applications, while addressing trending topics such as green chemistry, chiral drug development, and AI-driven molecular design.
From a structural perspective, the (3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid molecule exhibits stereochemical specificity due to its (3S)-configuration, which is critical for its biological activity. Researchers have explored its role as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and enzyme inhibitors, aligning with current industry demands for safer analgesics. The methoxy and methyl groups on the aromatic ring further enhance its metabolic stability, a hot topic in drug discovery optimization.
Synthetic routes to CAS 2227831-15-2 often involve asymmetric catalysis or enzymatic resolution, reflecting the growing emphasis on sustainable synthesis in 2024. Recent publications highlight the use of biocatalysts to achieve high enantiomeric purity, reducing waste generation—a key concern in pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are essential for quality control, particularly given the compound's application in preclinical studies for metabolic disorders.
The compound's physicochemical properties—including a calculated logP of 1.8 and hydrogen bond donor/acceptor count—make it suitable for lipophilic drug formulations. This aligns with Google Trends data showing increased searches for "improved drug bioavailability" and "chiral building blocks". Notably, its carboxylic acid moiety allows for salt formation, addressing formulation challenges discussed in recent FDA guidance documents.
Emerging research connects (3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid to GPCR modulation, a trending area in precision medicine. Computational studies using molecular docking suggest potential interactions with inflammatory targets, making it relevant to autoimmune disease research. These findings respond to frequent PubMed queries about "small molecule immunomodulators" and "steroid alternatives".
Regulatory considerations for CAS 2227831-15-2 emphasize compliance with ICH guidelines for impurities, reflecting industry focus on quality-by-design (QbD) principles. Stability studies indicate optimal storage at 2-8°C under inert atmosphere—a practical detail often searched by laboratory technicians and process chemists.
Future directions include exploring the compound's utility in pro-drug systems and targeted delivery, areas gaining traction in cancer therapeutics. Its structural flexibility allows for derivatization at both the hydroxyl and carboxyl groups, enabling library synthesis for high-throughput screening—a technique frequently discussed in AI-augmented drug discovery forums.
In conclusion, 2227831-15-2 represents a versatile scaffold bridging medicinal chemistry and process development. Its alignment with contemporary research themes—from green synthesis to computational pharmacology—ensures continued relevance. Scientists searching for "chiral acid intermediates" or "phenylpropanoic acid derivatives" will find this compound particularly noteworthy for next-generation therapeutic development.
2227831-15-2 ((3S)-3-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)